Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-

• CAS No.: 75014-48-1
• Molecular Formula: C23H20O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: [but-3-ynoxy(diphenyl)methyl]benzene
• InChI: InChI=1S/C23H20O/c1-2-3-19-24-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h1,4-18H,3,19H2
• InChI Key: DHUQBXPSCWINDT-UHFFFAOYSA-N
• Canonical SMILES: C#CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- is a useful research compound. Its molecular formula is C23H20O and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triphenylmethyl chloride (122 g, 0.44 mol) is added to a solution of but-3-yne-1-ol (25 g, 0.36 mol) in dichloromethane (400 ml) containing pyridine (50 ml) and stirred overnight at room temperature. The reaction mixture is filtered and washed with cold dilute hydrochloric acid, aqueous sodium bicarbonate and water. The dried solution is concentrated to a solid which is crystallized from ether-petroleum ether to give 4-triphenylmethyloxybut-1-yne (60 g), m.p. 97°-99° (ether-petroleum ether).